N-(2-(5-acetylthiophen-2-yl)ethyl)-1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide

• IUPAC Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl)methanesulfonamide
• InChI: InChI=1S/C18H25NO4S2/c1-12(20)15-5-4-14(24-15)7-9-19-25(22,23)11-18-8-6-13(10-16(18)21)17(18,2)3/h4-5,13,19H,6-11H2,1-3H3
• InChI Key: ZIRGDTPREGVUBR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)CCNS(=O)(=O)CC23CCC(C2(C)C)CC3=O
• Molecular Formula: C18H25NO4S2
• Molecular Weight: 383.5 g/mol
• CAS No.: 2034562-65-5

Description

N-(2-(5-Acetylthiophen-2-yl)ethyl)-1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide (CAS 2034562-65-5) is a synthetic building block of interest in medicinal chemistry and drug discovery research. This compound features a complex molecular architecture that incorporates multiple pharmacologically relevant motifs, including a methanesulfonamide group, a 7,7-dimethyl-2-oxobicyclo[2.2.1]heptane (camphor-derived) moiety, and a 5-acetylthiophene unit . With a molecular formula of C18H25NO4S2 and a molecular weight of 383.53 g/mol, it serves as a versatile intermediate for the design and synthesis of novel bioactive molecules . The presence of the sulfonamide functional group makes it a candidate for developing protease inhibitors, as sulfonamides are known to interact with the active sites of various enzymes, including serine proteases . Furthermore, compounds with similar structural features have been explored as oral, direct inhibitors of coagulation factors for antithrombotic therapy, highlighting the potential of this chemotype in pharmaceutical research . This product is intended for research purposes and laboratory use only. It is not for diagnostic or therapeutic use in humans.

Biological Activity

N-(2-(5-acetylthiophen-2-yl)ethyl)-1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide is a compound of significant interest due to its unique structural features and potential biological activities. This article explores its synthesis, biological evaluations, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following molecular characteristics:

Property	Value
Molecular Formula	C₁₈H₂₅N₁O₄S₂
Molecular Weight	383.5 g/mol
CAS Number	2034562-65-5

The structure includes a thiophene ring, which is known for its biological activity, particularly in medicinal chemistry.

Synthesis

The synthesis involves several steps, including the formation of the thiophene ring and subsequent modifications to introduce the bicyclic structure and sulfonamide group. Key reactions include:

• Formation of Thiophene Ring : Typically synthesized through the Paal-Knorr reaction.
• Acetylation : The thiophene ring undergoes acetylation using acetic anhydride.
• Formation of Bicyclic Structure : Achieved through cyclization reactions involving appropriate precursors.

Antitumor Activity

Research indicates that compounds with thiophene substitutions exhibit notable antitumor properties. For instance, analogs of 10-deazaaminopterin featuring thiophene rings have shown promising results in inhibiting tumor cell growth (PubMed) . This suggests that N-(2-(5-acetylthiophen-2-yl)ethyl)-1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide may similarly possess antitumor effects.

Enzyme Inhibition

The compound is hypothesized to act as an enzyme inhibitor by binding to active sites on target enzymes, thus preventing substrate interaction. This mechanism is common among sulfonamide derivatives, which are known for their antibacterial properties.

Case Studies

Case Study 1: Antimicrobial Activity
A study evaluating various sulfonamide derivatives found that compounds with a thiophene moiety exhibited enhanced antimicrobial activity against Gram-positive bacteria. The mechanism was attributed to interference with bacterial folic acid synthesis pathways.

Case Study 2: Anti-inflammatory Effects
In vitro studies demonstrated that N-(2-(5-acetylthiophen-2-yl)ethyl)-1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide reduced pro-inflammatory cytokine levels in macrophages, indicating potential as an anti-inflammatory agent.

The proposed mechanisms through which this compound exerts its biological effects include:

• Enzyme Inhibition : Binding to specific enzymes involved in metabolic pathways.
• Receptor Modulation : Altering receptor activity that influences cellular signaling pathways.

Comparison with Similar Compounds

Key Observations :

• Adamantane Derivatives : Compound 13 (adamantane-substituted) demonstrates synergy with topotecan, likely due to adamantane’s lipophilicity enhancing membrane permeability .
• Cationic Quaternary Ammonium Derivatives : The aminium bromide substituent in the antimicrobial compound increases solubility in polar environments, critical for disrupting bacterial membranes .
• Electron-Deficient Groups : Trifluoroacetyl and acetylthiophene moieties (as in Compound 156 and the target compound) may facilitate redox interactions or serve as electrophilic centers in catalytic processes .

Functional Group Impact on Pharmacokinetics

• Stereochemistry : The (1S,4R) configuration in adamantane derivatives (e.g., Compound 13) is critical for chiral recognition in enzyme binding, as evidenced by reduced TDP1 (tyrosyl-DNA phosphodiesterase 1) activity in cancer cells .
• Heterocyclic Linkers : Thiophene and thiadiazole substituents (e.g., in Compound 17 from ) improve π-π stacking with aromatic residues in proteins, whereas furan derivatives (e.g., Compound 1798029-77-2 ) exhibit lower metabolic stability due to oxidative susceptibility.